Cas no 18123-48-3 (2-Naphthalenepropanoic acid, 1,2,3,4-tetrahydro-1-oxo-)

2-Naphthalenepropanoic acid, 1,2,3,4-tetrahydro-1-oxo-, is a cyclic carboxylic acid derivative with a partially hydrogenated naphthalene core. This compound is of interest in synthetic organic chemistry due to its structural features, which combine aromatic and aliphatic properties. The tetrahydro-1-oxo moiety enhances reactivity, making it a versatile intermediate for further functionalization or derivatization. Its stability under standard conditions and compatibility with common organic solvents facilitate handling in laboratory settings. Potential applications include its use as a building block in pharmaceuticals, agrochemicals, or materials science, where its fused ring system can contribute to desired physicochemical properties. The compound's purity and well-defined structure ensure reproducibility in research and industrial processes.
2-Naphthalenepropanoic acid, 1,2,3,4-tetrahydro-1-oxo- structure
18123-48-3 structure
Product Name:2-Naphthalenepropanoic acid, 1,2,3,4-tetrahydro-1-oxo-
CAS No:18123-48-3
MF:C13H14O3
MW:218.248464107513
CID:6106313
PubChem ID:3268016
Update Time:2025-10-23

2-Naphthalenepropanoic acid, 1,2,3,4-tetrahydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenepropanoic acid, 1,2,3,4-tetrahydro-1-oxo-
    • SCHEMBL7672871
    • starbld0005469
    • JZTDPYMLZXRSQP-UHFFFAOYSA-N
    • 1,2,3,4-tetrahydro-1-oxo-2-naphthalenepropanoic acid
    • 3-(1-Oxo-1,2,3,4-tetrahydronaphthalen-2-yl)propanoic acid
    • 18123-48-3
    • 3-(1-oxo-3,4-dihydro-2H-naphthalen-2-yl)propanoic Acid
    • EN300-7462277
    • Z1508917846
    • Inchi: 1S/C13H14O3/c14-12(15)8-7-10-6-5-9-3-1-2-4-11(9)13(10)16/h1-4,10H,5-8H2,(H,14,15)
    • InChI Key: JZTDPYMLZXRSQP-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)CCC1CCC(O)=O

Computed Properties

  • Exact Mass: 218.094294304g/mol
  • Monoisotopic Mass: 218.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.202±0.06 g/cm3(Predicted)
  • Melting Point: 107-108 °C
  • Boiling Point: 416.0±14.0 °C(Predicted)
  • pka: 4.59±0.10(Predicted)

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Additional information on 2-Naphthalenepropanoic acid, 1,2,3,4-tetrahydro-1-oxo-

Comprehensive Guide to 2-Naphthalenepropanoic acid, 1,2,3,4-tetrahydro-1-oxo- (CAS No. 18123-48-3): Properties, Applications, and Market Insights

2-Naphthalenepropanoic acid, 1,2,3,4-tetrahydro-1-oxo- (CAS No. 18123-48-3) is a specialized organic compound with significant applications in pharmaceuticals, agrochemicals, and material science. This comprehensive guide explores its chemical properties, synthesis methods, industrial uses, and emerging trends, providing valuable insights for researchers and industry professionals.

The molecular structure of 1,2,3,4-tetrahydro-1-oxo-2-naphthalenepropanoic acid features a naphthalene ring system partially hydrogenated with a propanoic acid side chain and a ketone functional group. This unique configuration contributes to its versatile reactivity and makes it valuable as a synthetic intermediate. Recent studies highlight its potential in developing novel drug candidates, particularly in anti-inflammatory and central nervous system (CNS) applications.

In pharmaceutical research, 2-Naphthalenepropanoic acid derivatives have gained attention for their structural similarity to important bioactive molecules. The compound serves as a key building block in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Researchers are particularly interested in its potential for creating more selective COX-2 inhibitors with fewer side effects than traditional NSAIDs.

The agrochemical industry utilizes tetrahydro-naphthalene propanoic acid derivatives in developing new generation plant growth regulators and eco-friendly pesticides. Its structural properties allow for the creation of compounds that can interact with specific plant hormone receptors, offering targeted solutions for crop protection and yield enhancement.

Material science applications of CAS 18123-48-3 include its use as a precursor for advanced polymers and liquid crystal materials. The rigid naphthalene core combined with flexible side chains makes it suitable for creating materials with specific optical and mechanical properties. Recent patents highlight its potential in organic electronics and photovoltaic applications.

Synthetic approaches to 1,2,3,4-tetrahydro-1-oxo-2-naphthalenepropanoic acid typically involve catalytic hydrogenation of naphthalene derivatives followed by controlled oxidation and side chain modification. Green chemistry innovations have led to more sustainable production methods, including biocatalytic routes and solvent-free reactions, addressing growing environmental concerns in chemical manufacturing.

The global market for naphthalene-based intermediates like 18123-48-3 is experiencing steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Asia-Pacific regions, particularly China and India, are emerging as major production hubs due to their established chemical infrastructure and cost advantages.

Quality control and analytical characterization of 2-Naphthalenepropanoic acid, 1,2,3,4-tetrahydro-1-oxo- typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure purity and consistency for research and industrial applications, with specifications often requiring ≥98% purity for most synthetic applications.

Storage and handling recommendations for CAS 18123-48-3 include protection from moisture and oxidation, typically achieved through inert atmosphere packaging and storage at controlled temperatures. While not classified as hazardous under standard conditions, proper laboratory practices should be followed when handling this chemical intermediate.

Recent scientific literature highlights novel research directions for tetrahydro-naphthalenepropanoic acid derivatives, including their potential in drug delivery systems and as scaffolds for combinatorial chemistry. The compound's structural versatility continues to inspire innovation across multiple scientific disciplines.

Environmental considerations for 1,2,3,4-tetrahydro-1-oxo-2-naphthalenepropanoic acid production focus on waste minimization and energy efficiency. Many manufacturers are adopting green chemistry principles to reduce the environmental footprint of naphthalene derivative synthesis, responding to industry sustainability initiatives.

Regulatory status of 2-Naphthalenepropanoic acid, 1,2,3,4-tetrahydro-1-oxo- varies by region, but it generally falls under standard chemical regulations rather than specialized controls. Compliance with REACH, TSCA, and other regional chemical inventories is typically required for commercial distribution.

Future prospects for CAS 18123-48-3 include expanded applications in medicinal chemistry and materials science. Ongoing research into structure-activity relationships may unlock new therapeutic possibilities, while advances in synthetic methodology could improve production economics and sustainability.

For researchers seeking high purity 1,2,3,4-tetrahydro-1-oxo-2-naphthalenepropanoic acid, several specialty chemical suppliers offer custom synthesis and bulk quantities. Quality certifications such as ISO and GMP compliance are increasingly important selection criteria for pharmaceutical-grade materials.

In conclusion, 2-Naphthalenepropanoic acid, 1,2,3,4-tetrahydro-1-oxo- represents an important chemical building block with diverse applications across multiple industries. Its continued study and development promise to yield innovative solutions in healthcare, agriculture, and advanced materials.

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